Cas no 89891-77-0 (2,3-QUINOXALINEDIONE, 6,7-DIBROMO-1,4-DIHYDRO-)

• Product Name: 2,3-QUINOXALINEDIONE, 6,7-DIBROMO-1,4-DIHYDRO-
• CAS No: 89891-77-0
• MF: C₈H₄Br₂N₂O₂
• MW: 319.937560081482
• MDL: MFCD27931818
• CID: 3244087
• PubChem ID: 15021835
• Update Time: 2025-06-08

2,3-QUINOXALINEDIONE, 6,7-DIBROMO-1,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2,3-QUINOXALINEDIONE, 6,7-DIBROMO-1,4-DIHYDRO-
• 89891-77-0
• MFCD27931818
• CHEMBL139694
• SCHEMBL4704929
• CS-0062135
• 6,7-Dibromo-1,4-dihydroquinoxaline-2,3-dione
• BS-41975
• W17358
• FVXPGHAWNRHHJD-UHFFFAOYSA-N
• SCHEMBL8554584
• 6,7-dibromo-1,4-dihydro-2,3-quinoxalinedione
• 6,7-dibromoquinoxaline-2,3(1H,4H)-dione

• MDL： MFCD27931818
• Inchi： 1S/C8H4Br2N2O2/c9-3-1-5-6(2-4(3)10)12-8(14)7(13)11-5/h1-2H,(H,11,13)(H,12,14)
• InChI Key： FVXPGHAWNRHHJD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(C(N2)=O)=O)Br

Computed Properties

• Exact Mass: 319.86190g/mol
• Monoisotopic Mass: 317.86395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,3-QUINOXALINEDIONE, 6,7-DIBROMO-1,4-DIHYDRO-

Recent Advances in the Study of 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro- (CAS: 89891-77-0)

The compound 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro- (CAS: 89891-77-0) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its quinoxaline core and bromo substituents, has been investigated for its unique chemical properties and biological activities. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and therapeutic potential, particularly in the context of neurological disorders and cancer.

One of the key areas of research has been the role of 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro- as a modulator of glutamate receptors, specifically the N-methyl-D-aspartate (NMDA) receptor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective antagonistic activity against NMDA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro electrophysiological assays and molecular docking simulations to confirm the binding affinity and specificity of the compound, suggesting its potential as a lead molecule for neuroprotective drug development.

In addition to its neurological applications, recent research has explored the anticancer properties of 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro-. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in human glioblastoma cells by inhibiting the PI3K/AKT/mTOR signaling pathway. The study employed cell viability assays, flow cytometry, and Western blot analysis to validate these findings, highlighting the compound's potential as a chemotherapeutic agent. Furthermore, the bromo substituents on the quinoxaline ring were found to enhance its bioavailability and stability, addressing a common challenge in drug development.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro-. A 2023 article in Organic Letters described a novel one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved yield and reduced reaction time compared to traditional methods. This innovation is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro-. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety, as well as in vivo models to validate its therapeutic potential.

In conclusion, 2,3-Quinoxalinedione, 6,7-Dibromo-1,4-Dihydro- (CAS: 89891-77-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual applications in neuroscience and oncology, coupled with recent synthetic advancements, underscore its value as a research tool and potential therapeutic agent. Continued interdisciplinary collaboration will be essential to unlock its full potential and address existing limitations.